(E)-3-(dimethylamino)-2-(furan-2-carbonyl)acrylonitrile

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 3-(dimethylamino)-2-(furan-2-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C10H10N2O2/c1-12(2)7-8(6-11)10(13)9-4-3-5-14-9/h3-5,7H,1-2H3
• InChI Key: NHZCYLWZVUYWIM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C(C#N)C(=O)C1=CC=CO1

Description

(E)-3-(dimethylamino)-2-(furan-2-carbonyl)acrylonitrile is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 50 ml portion of dimethylformamide dimethylacetal was added to 25 g of solid β-oxo-2-furanepropanenitrile. This exothermic reaction produced yellow crystals. After one hour the volatiles were removed under reduced pressure and the residue was dissolved in methylene chloride. This solution was passed through a short pad of hydrous magnesium silicate. The eluate was refluxed with the gradual addition of hexane to the point of turbidity. Cooling and filtration gave 35.2 g of the desired compound, mp 117°-125° C.